Journal Name:Materials Today
Journal ISSN:1369-7021
IF:26.943
Journal Website:http://www.sciencedirect.com/science/journal/13697021
Year of Origin:0
Publisher:Elsevier
Number of Articles Per Year:69
Publishing Cycle:Monthly
OA or Not:Not
Rational designed novel TiO2-x/Bi6Cr2O15/Bi quantum dots: Bi-based plasmonic photocatalysts for boosted detoxifying organic and inorganic wastewaters under visible light
Materials Today ( IF 26.943 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.surfin.2023.103199
We combined brown TiO2-x with Bi6Cr2O15 and Bi using a facile procedure to fabricate Bi-based plasmonic TiO2-x/Bi6Cr2O15/Bi photocatalysts for detoxifying organic and inorganic wastewaters upon visible light. The TEM and HRTEM analyses provided strong evidence for the construction of quantum dots of the photocatalyst with diameter of almost 8.2 nm and intimate contact among TiO2-x, Bi6Cr2O15, and Bi components. The TiO2-x/Bi6Cr2O15/Bi nanocomposites exhibited boosted activity in the degradation of tetracycline (TC), azithromycin (Azi), rhodamine B (RhB), methylene blue (MB), and photoreduction of Cr (VI) pollutants, and the performance was 12.9, 1.67, 10.4, 3.50, and 6.91-folds greater than TiO2-x, and 19.1, 1.60, 3.44, 2.88, and 1.90-times higher than Bi6Cr2O15 photocatalysts, respectively. In particular, h+ and •OH species were identified as the key species involved in the TC degradation reaction. The electrochemical analyses, including EIS, Bode plots and photocurrent density, and PL spectroscopy exhibited efficacious segregation and transportation of charge carriers within the ternary photocatalyst. Finally, the biocompatibility of TC-treated solution over the TiO2-x/Bi6Cr2O15/Bi photocatalyst was verified by the growth of lentil seeds.
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Catkins based flexible photothermal materials for solar driven interface evaporation collaborative power generation
Materials Today ( IF 26.943 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.surfin.2023.103170
Solar driven interface evaporation co-generation is expected to simultaneously solve the shortage of freshwater resources and the energy crisis. Herein, based on the natural tubular structure of biomass catkins, we prepared catkins/polyaniline/copper oxide composite fiber-based evaporator (CBP-CuO). CBP-CuO has excellent hydrophobicity, and its thermal conductivity is about 0.0421 W m−1 K−1. The evaporation rate under one solar irradiation is 1.72 kg m−2 h−1 and the evaporation efficiency of CBP-CuO reaches 105.3%. During the 30 days high concentration salt tolerance test, there is almost no salt crystallization on the evaporator surface. Using the principle of thermoelectric effect, the power generation capacity of CBP-CuO is approximately 57.459 mV under 0.9 kW m−2. CBP-CuO 33has the advantages of economy, environmental protection, and recycling, and has great application potential in actual seawater desalination and production.
Detail
Photocatalytic lignin C-C bonds cleavage in lignin models via Fe-doped graphene carbon nitride in micellar aqueous medium
Materials Today ( IF 26.943 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.surfin.2023.103210
Photocatalytic depolymerization of lignin to prepare value-added chemicals by breaking lignin Cα-Cβ bonds (LCCD) is sustainable because of its green and mild reaction conditions. However, photocatalytic cleavage of LCCD still faces great challenges because of the complexity and stubbornness of lignin structure. Here, Fe-doped graphene carbon nitride (g-C3N4) photocatalysts were successfully prepared. The doping of Fe ions reduces the band gap of g-C3N4 and accelerates the migration ability of photogenerated carriers. 8FeCN can efficiently break LCCD in β-1 lignin model compounds and ethanol organosolv lignin, producing aromatic aldehydes, alcohol and acids as the main products. Hydroxyl radicals are generated through Fe-induced Fenton reactions, which increase the reaction pathway for breaking LCCD. The mechanism studies showed that photocatalytic cleavage of LCCD mainly followed the improved Cβ radical and single electron transfer mechanism. In addition, micellar aqueous media further accelerates the cleavage of LCCD, as water participates in the photocatalytic reaction and provided the O and H atoms needed for the formation of photocatalytic products. This work offers a fresh concept for the high-value utilization of lignin by oxidizing cleavage of LCCD.
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Ag nanoflowers as single-particle, multi-wavelength SERS active platforms
Materials Today ( IF 26.943 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.surfin.2023.103157
Surface-enhanced Raman spectroscopy (SERS) has been successfully employed in several fields of interest such as biosensing, in-situ catalysis studies, and archeology, in this regard, the production of nanostructures for the SERS effect is the core of scientific research. Up to now a lot of different types of metallic nanoparticles and nanosurfaces were produced in trying to match the theoretical enhancement of 1014. This work presents a novel SERS active substrate with a high enhancement and a wide range of exciting wavelengths. Specifically, we synthesize Ag Nanoflowers (AgNFs), spherical silver micro-particles with a diameter of 1.7 μm and a nano-rough surface. When AgNFs are deposited onto a substrate thanks to their dimension is possible, to find a single isolated micro-particle and study the signal enhancement of an analyte adsorbed onto its surface. The SERS properties at a single-particle level were studied using a standard molecule 4-mercaptobenzoic acid (4-MBA). Thanks to their extinction spectrum, expanding throughout the visible range, we were able to systematically study the enhancement for several single Ag NFs with 532, 633, and 785 nm laser wavelengths, finding a maximum enhancement factor in the order of 108- 109. This result is of great interest because demonstrates that such nanomaterial can be easily used to study every kind of analyte at low concentrations with any exciting wavelength thus avoiding other undesired optical phenomena, such as luminescence or degradation of the analyte.
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Molten pool air-liquid interface in high-power laser manufacturing: Evolution law and energy absorption characteristics
Materials Today ( IF 26.943 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.surfin.2023.103214
During modern high-power laser manufacturing, the laser beam-heat energy conversion mainly occurs in the air-liquid interface of laser-induced molten pool evaporation. The molten pool air-liquid interface's evolution law and laser energy coupling characteristics were performed by using in-situ optical observations and numerical simulation in this study. They revealed the four stages of this evolution process: preheating, expansion, oscillation, and contraction. In the expansion stage of the molten pool, the molten metal will flow from the center of the molten pool to the periphery due to the joint action of surface tension and laser-induced evaporation recoil pressure, and the air-liquid interface exhibits a middle depression. When the laser is turned off, the evaporative recoil pressure drop causes the molten pool's oscillation, which amplitude and duration positively correlate with laser power. Due to the effects of the solid state and the air-liquid interface depression after melting, the absorptivity first drops and then grows with the increase of laser power. Eventually, the melting efficiency increases with laser power.
Detail
Impact of multipath interference in Si/SiO2 substrate on ultrafast relaxation processes in two-dimensional transition metal dichalcogenides
Materials Today ( IF 26.943 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.surfin.2023.103165
At present, two-dimensional transition metal dichalcogenides (2D TMDs) are of great importance due to their unique properties. These materials attracted considerable attention due to the ultrafast dynamics of excitation and relaxation processes in charge carriers. Recently, many researchers have estimated the characteristic relaxation times using standard optical pump-probe methods. The impact of multipath interference in underlying substrates on the determination of the characteristic relaxation times is generally ignored, although it can be significant due to the high transparency of 2D TMDs. In this work, we propose an approach to estimating the impact of a substrate on relaxation processes in 2D TMDs. We experimentally studied the dynamics of ultra-fast relaxation processes in monolayer, bilayer, and bulk MoS2 on Si/SiO2 substrate using time-resolved spectroscopy. It was shown that the multipath interference in substrate has a strong effect on the determination of the slow (several hundred ps) relaxation times which are associated with interband carrier recombination and can lead to the up to 20% distortion of obtained results.
Detail
Synergistic effect of energy filtering, modulation doping and boundary scattering of multiphase Cu-Sb-Bi-S system for enhanced thermoelectric performance
Materials Today ( IF 26.943 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.surfin.2023.103224
In this a multiphase cubic system has been successfully synthesised by solvothermal method. The profile fitting using Rietveld refinement confirms the phase fraction of monoclinic-Cu4Bi5S10, orthorhombic-Cu3BiS3, orthorhombic-Sb2S3 and tetragonal- Cu3SbS4 as 54.56 %, 40.33 %, 2.96 %, 2.15 %, respectively. Further, the presence of multiphase was additionally confirmed using HR-TEM analysis from observing the various patterns of atomic arrangement in the lattice plane. Moreover, a narrow band gap of 0.64 eV was confirmed using UV-DRS analysis. Electrical transport properties such as the Seebeck coefficient and electrical conductivity has been determined using ZEM-3 measurement which depicts the negative value of the Seebeck coefficient that conforms to the negative charge carrier transport. Interestingly the very low thermal conductivity of 0.37 Wm−1K−1 at 303 K is observed for the S2 sample. Overall, with enhanced electrical conductivity of 59.7 S.cm−1 at 473 K, and Seebeck coefficient of 60.3 μVK−1 at 353 K leads to a maximum ZT of 0.0068 at 473 K, which is due to the synergistic effects of boundary phonon scattering, energy filtering and modulation doping effect in the multiphase Cu-Bi-Sb-S system.
Detail
MULTIFUNCTIONAL MODIFIED CARBON NANOTUBES AS POTENTIAL ANTI-TUMOR DRUG DELIVERY
Materials Today ( IF 26.943 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.surfin.2023.103211
The main issues associated with antitumor chemotherapy are the nonspecific and systemic toxicity induced by these drugs. In the other hand, the ability of tumor cells to hinder the internalization and metabolism of chemotherapy drugs affects the efficacy of antitumoral therapies. In this context, our work hypothesizes that the development of novel drug delivery systems targeting alternative sites could serve as a strategy to deliver specific and effective antitumoral activity. This study focuses on the synthesis, chemical characterization, and biological evaluation of a novel rational dual drug delivery system (DDS) based on dual non-covalent functionalization. The DDS employs multi-walled carbon nanotubes (MWCNTs) as vectors, which are conjugated with folic acid (FA) to facilitate targeted delivery to tumor sites and enhance bioavailability. Additionally, digoxin (DGX) is incorporated as a cytotoxic agent. Transmission electron microscopy analysis revealed the presence of adsorbed aggregates on the surface of the nanotubes. Characterization techniques such as X-ray diffraction, Raman spectroscopy, infrared spectroscopy, and thermogravimetric analysis were employed to identify the characteristics attributed to carbon-based materials and organic molecules in pristine MWCNTs and hybrid structures. In silico molecular docking studies identified energetically favorable interaction modes between FA, DGX, and on the MWCNT walls. A drug release assay was performed to elucidate the mechanism of action of the dual drug delivery system. Subsequently, MWCNTs, digoxin, and the newly developed hybrids were incubated with HeLa cells (cervical cancer) to assess cell viability using the MTT reduction assay. Our findings demonstrated the absence of acute cytotoxicity associated with MWCNTs, whereas the DDS exhibited significant cytotoxicity, reducing tumor cell viability at safe concentrations of digoxin. These results shed light on the design and advantages of novel rational drug delivery systems that explore the potential of MWCNTs, repurposed antitumor drugs, and membrane tumor biomarkers. Importantly, the synthesis of a dual drug delivery system comprising digoxin and folic acid represents a pioneering achievement in the field to date.
Detail
ALD deposited bipolar HfOx films for silicon surface passivation
Materials Today ( IF 26.943 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.surfin.2023.103208
Hafnium oxide thin films consist of trap states which can degrade or enhance the device performance depending upon the application. These trap states play a crucial role in silicon surface passivation when using HfOx films. This paper investigates the dependence of crucial surface passivation parameters on different film growth components of thermal ALD process. Our study is focused on understanding different oxide charges present at the HfOx/Si interface using Capacitance-voltage and constant voltage stress studies; particularly trap states introduced during thermal atomic layer deposition process. This study is performed for different film growth conditions to understand the origin of traps states. We show that the interfacial layer (IL) grows during the film deposition and therefore two interfaces are formed, i.e., HfOx/SiOx and SiOx/Si. Acting as the tunnelling oxide, this interlayer consists of trap states which are intrinsic in origin. The investigation on MOS structures fabricated using n and p type silicon substrates gives an understanding towards amphoteric nature of the trap states. Their nature (acceptor/donor) depends on the substrate doping type (n-Si/p-Si) giving it bipolar characteristic. However, the interaction of such trap states with the majority carrier band edge of the substrate strongly depends on the IL thickness. Additionally, the trap charge density increases with metal pulsing duration, suggesting that the metal precursor may be the source of these trap charges rather than the oxidant. By shedding light on the nature and behavior of trap states in HfOx films, our study contributes to a deeper understanding of their impact on device performance. This knowledge can aid in optimizing surface passivation strategies and improving the overall performance of HfOx-based devices in various applications.
Detail
Effect of silicon surface orientation on the Au droplet motion
Materials Today ( IF 26.943 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.surfin.2023.103193
The Monte Carlo simulation results of the gold droplet motion along the silicon surface during the gold deposition are presented in this paper. The droplet behavior on silicon substrates with (111), (011) and (311) orientations at temperatures above the eutectic temperature of the Au-Si system was considered. The reason for the droplet movement is the substrate dissolution by the liquid droplet in an attempt to maintain the equilibrium Au-Si melt concentration. It was demonstrated that the gold droplet movement in 〈110〉 directions is determined by the etch pit asymmetry under the droplet, which depends on the substrate orientation. On the Si(111) surface the etch pit shape is symmetric. In this case, the droplet moves only along the vicinal surface, where the vicinal steps provide the lateral droplet-crystal interface asymmetry. The average droplet velocity on the vicinal Si(111) surface increases with an increase in the misorientation angle. On Si(011) and Si(311) surfaces the lateral droplet-crystal interface is asymmetric. A lower droplet velocity on the Si(311) surface, compared to the Si(011) surface, is due to a different etch pit shape under the droplet for these surface orientations.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
1.00 116 Science Citation Index Expanded Not
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